Cas no 86604-40-2 (2-Amino-4-(4-methoxyphenyl)-3-thiophenecarbonitrile)

2-Amino-4-(4-methoxyphenyl)-3-thiophenecarbonitrile is a heterocyclic organic compound featuring a thiophene core substituted with an amino group, a nitrile functionality, and a 4-methoxyphenyl moiety. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The presence of both electron-donating (amino) and electron-withdrawing (nitrile) groups enhances its reactivity in cyclization and cross-coupling reactions. The methoxyphenyl substituent further contributes to its utility in designing bioactive molecules. Its well-defined crystalline form ensures consistent purity, facilitating reproducible results in research and industrial processes. This compound is valued for its stability and compatibility with diverse reaction conditions, making it a reliable building block in organic synthesis.
2-Amino-4-(4-methoxyphenyl)-3-thiophenecarbonitrile structure
86604-40-2 structure
Product Name:2-Amino-4-(4-methoxyphenyl)-3-thiophenecarbonitrile
CAS No:86604-40-2
MF:C12H10N2OS
MW:230.285601139069
MDL:MFCD02854973
CID:661260
PubChem ID:16784318
Update Time:2025-06-08

2-Amino-4-(4-methoxyphenyl)-3-thiophenecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarbonitrile, 2-amino-4-(4-methoxyphenyl)-
    • 2-amino-4-(4-methoxyphenyl)thiophene-3-carbonitrile
    • MFCD02854973
    • BS-24095
    • AB01331217-02
    • SCHEMBL15629589
    • CHEMBL3443662
    • DTXSID50588444
    • CS-0207230
    • 2-amino-4-(4-methoxyphenyl)-3-thienyl cyanide
    • EN300-6502878
    • AKOS004115403
    • s12247
    • NCGC00338806-01
    • 86604-40-2
    • 2-Amino-4-(4-methoxy-phenyl)-thiophene-3-c arbonitrile
    • 2-AMINO-4-(4-METHOXYPHENYL)-3-THIOPHENECARBONITRILE
    • BB 0249801
    • 2-Amino-4-(4-methoxyphenyl)-3-thiophenecarbonitrile
    • MDL: MFCD02854973
    • Inchi: 1S/C12H10N2OS/c1-15-9-4-2-8(3-5-9)11-7-16-12(14)10(11)6-13/h2-5,7H,14H2,1H3
    • InChI Key: QNIPKTMXJFZLMN-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C(=C1)C1C=CC(=CC=1)OC)N

Computed Properties

  • Exact Mass: 230.05138412g/mol
  • Monoisotopic Mass: 230.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 87.3Ų

2-Amino-4-(4-methoxyphenyl)-3-thiophenecarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 70.00 2022-06-08
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abcr
AB383839-1 g
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abcr
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abcr
AB383839-10 g
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Chemenu
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